Cas no 2639457-08-0 (methyl 4-amino-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylate)

• Product Name: methyl 4-amino-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylate
• CAS No: 2639457-08-0
• MF: C₈H₉N₅O₂
• MW: 207.189360380173
• MDL: MFCD33549818
• CID: 5665540
• PubChem ID: 155970829
• Update Time: 2025-05-19

methyl 4-amino-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-7-methylpyrazolo[1,5-a][1,3,5]triazine-8-carboxylate
• Z4762695235
• 2639457-08-0
• EN300-27692006
• methyl 4-amino-7-methylpyrazolo[1,5-a][1,3,5]triazine-8-c arboxylate
• methyl 4-amino-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylate

• MDL： MFCD33549818
• Inchi： 1S/C8H9N5O2/c1-4-5(7(14)15-2)6-10-3-11-8(9)13(6)12-4/h3H,1-2H3,(H2,9,10,11)
• InChI Key： ZMNHNDLJAMUEQD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=NN2C(N)=NC=NC2=1)=O

Computed Properties

• Exact Mass: 207.07562455g/mol
• Monoisotopic Mass: 207.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 95.4Ų

Additional information on methyl 4-amino-7-methylpyrazolo1,5-a1,3,5triazine-8-carboxylate

Introduction to Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate (CAS No. 2639457-08-0)

Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2639457-08-0, belongs to a class of heterocyclic molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural framework of this molecule, characterized by its fused triazine and pyrazole rings, makes it a subject of intense study for its pharmacological properties.

The molecular structure of Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate consists of a pyrazole ring fused with a triazine core, which is further functionalized with an amino group at the 4-position and a carboxylate ester at the 8-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and biological activity. The presence of the amino group not only enhances its solubility in polar solvents but also allows for further derivatization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds like Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate. Studies have demonstrated that such molecules can interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The triazine core, in particular, has been identified as a key structural motif in several bioactive compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. For instance, research has shown that derivatives of pyrazolotriazines can inhibit kinases and other enzymes that are aberrantly activated in cancer cells. This has led to investigations into their potential as therapeutic agents for treating various forms of cancer. The carboxylate ester group in the molecule also provides a site for further chemical modification, allowing researchers to fine-tune its pharmacological profile.

The synthesis of Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors under acidic or basic conditions to form the pyrazole ring. Subsequent reactions involving cyclization and functional group transformations lead to the formation of the triazine core. The final step involves introducing the amino and carboxylate ester groups at specific positions on the molecule.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process and improve yields. These innovations have made it possible to produce sufficient quantities of Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate for both laboratory research and potential clinical trials.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preclinical studies have revealed that it exhibits significant inhibitory effects on several target enzymes associated with cancer progression. Additionally, it has shown promise in reducing inflammation and modulating immune responses. These findings have prompted researchers to explore its potential as a lead compound for developing new therapeutic agents.

In conclusion, Methyl 4-amino-7-methylpyrazolo[1,5-a]1,3,5-triazine-8-carboxylate (CAS No. 2639457-08-0) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its complex heterocyclic framework and functional groups make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new aspects of its pharmacological properties, which may lead to the development of innovative treatments for various diseases.